Cas no 195071-49-9 (Amino-PEG4-CH2COOH)
Amino-PEG4-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a carboxylic acid group at the other, separated by a tetraethylene glycol (PEG4) spacer. This compound is widely utilized in bioconjugation and crosslinking applications due to its water solubility, biocompatibility, and flexible PEG backbone, which minimizes steric hindrance. The amine group enables coupling with carboxyl-containing molecules via carbodiimide chemistry, while the carboxylic acid allows further functionalization with amine-reactive groups. Its PEG spacer enhances solubility and reduces immunogenicity, making it suitable for protein modification, peptide synthesis, and drug delivery systems. The compound is particularly valuable in creating stable, functionalized biomolecules with controlled spacing.
Amino-PEG4-CH2COOH structure
Product Name:Amino-PEG4-CH2COOH
CAS No:195071-49-9
MF:C10H21NO6
MW:251.27684378624
MDL:MFCD27977508
CID:3291456
PubChem ID:18508832
Update Time:2025-05-27
Amino-PEG4-CH2COOH Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12-TETRAOXATETRADECANOIC ACID, 14-AMINO-
- AMINE-PEG4-CH2COOH
- 2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]acetic acid
- NH2-PEG4-CH2COOH
- H2N-PEG4-CH2COOH
- Amino-PEG4-CH2COOH
- Amino-PEG4-CH2CO2H
- Amino-PEG4-acetic acid
- 14-amino-3,6,9,12-tetraoxatetradecanoic acid
- BS-25456
- SCHEMBL1170690
- CS-0108846
- (2-{2-[2-(2-Amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-acetic acid
- s10597
- DA-61013
- VHA07149
- SY272977
- HY-130524
- MFCD27977508
- 14-Amino-3,6,9,12-tetraoxatetradecan-1-oicacid
- 14-Amino-3,6,9,12-tetraoxatetradecan-1-oic acid
- 195071-49-9
- AKOS028109928
- DTXSID10594283
- WLZ3781
- BP-22098
-
- MDL: MFCD27977508
- Inchi: 1S/C10H21NO6/c11-1-2-14-3-4-15-5-6-16-7-8-17-9-10(12)13/h1-9,11H2,(H,12,13)
- InChI Key: NPRAKTLKDKKZAV-UHFFFAOYSA-N
- SMILES: O(CCOCCN)CCOCCOCC(=O)O
Computed Properties
- Exact Mass: 251.13688739 g/mol
- Monoisotopic Mass: 251.13688739 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 251.28
- XLogP3: -4
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Extremely soluble (1000 g/l) (25 º C),
Amino-PEG4-CH2COOH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A579283-10mg |
Amino-Peg4-Ch2cooh |
195071-49-9 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A579283-50mg |
Amino-Peg4-Ch2cooh |
195071-49-9 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A579283-100mg |
Amino-Peg4-Ch2cooh |
195071-49-9 | 100mg |
$ 210.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22098-250mg |
Amino-PEG4-CH2CO2H |
195071-49-9 | 98% | 250mg |
3135CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22098-1g |
Amino-PEG4-CH2CO2H |
195071-49-9 | 98% | 1g |
6056CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22098-500mg |
Amino-PEG4-CH2CO2H |
195071-49-9 | 98% | 500mg |
4560CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S0593-100mg |
Amino-PEG4-CH2COOH |
195071-49-9 | 100mg |
¥2447.2 | 2022-04-26 | ||
| Chemenu | CM339153-250mg |
Amino-PEG4-CH2COOH |
195071-49-9 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM339153-500mg |
Amino-PEG4-CH2COOH |
195071-49-9 | 95%+ | 500mg |
$419 | 2022-09-29 | |
| Chemenu | CM339153-1g |
Amino-PEG4-CH2COOH |
195071-49-9 | 95%+ | 1g |
$*** | 2023-03-29 |
Amino-PEG4-CH2COOH Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:195071-49-9)Amino-PEG4-CH2COOH
Order Number:A945626
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:52
Price ($):155.0/773.0
Email:sales@amadischem.com
Amino-PEG4-CH2COOH Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:195071-49-9)Amino-PEG4-CH2COOH
Purity:99%/99%
Quantity:1g/5g
Price ($):155.0/773.0